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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of Nerinetide
(NA-1), a neuroprotective agent, in rodent models of ischemic stroke. This document includes a
summary of its mechanism of action, quantitative data from preclinical studies, and detailed
experimental protocols.

Introduction to Nerinetide

Nerinetide is a peptide-based neuroprotectant designed to reduce neuronal damage following
ischemic stroke.[1][2] It functions by targeting the excitotoxic signaling cascade initiated by the
overactivation of N-methyl-D-aspartate receptors (NMDARS).[1][3] Specifically, Nerinetide
disrupts the interaction between the postsynaptic density protein-95 (PSD-95) and the NMDAR,
which in turn uncouples the receptor from neuronal nitric oxide synthase (nNOS).[1][3] This
action inhibits the production of toxic levels of nitric oxide (NO) without interfering with the
normal ion channel function of the NMDAR.[1][4] Preclinical studies in rodent and primate
models of stroke have suggested a neuroprotective effect, although clinical trial results in
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humans have been mixed, with some benefits observed in patients not receiving tissue
plasminogen activator (tPA).[2][3]

Signaling Pathway of Nerinetide in Ischemic Stroke

During an ischemic event, excessive glutamate release leads to the overactivation of NMDARS.
This triggers a cascade of neurotoxic events, primarily mediated by the coupling of the NMDAR
to PSD-95, which then activates nNOS, leading to the production of damaging nitric oxide.
Nerinetide intervenes by competitively binding to PSD-95, thereby preventing the formation of
the NMDAR-PSD-95-nNOS complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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